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Compound of Interest

Compound Name: 3-Formyl-6-methylchromone

Cat. No.: B1298627 Get Quote

For Immediate Reference: This document outlines the essential procedures for the safe and

compliant disposal of 3-Formyl-6-methylchromone, a compound recognized as a skin and

eye irritant.[1][2][3] Adherence to these guidelines is critical for ensuring personnel safety and

environmental protection within research and drug development settings.

Proper management of chemical waste is a cornerstone of laboratory safety. This guide

provides a step-by-step protocol for the disposal of 3-Formyl-6-methylchromone, ensuring

that all handling is conducted in a manner that mitigates risk and complies with regulatory

standards.

Hazard Profile and Personal Protective Equipment
(PPE)
Before initiating any disposal procedures, it is imperative to be fully aware of the hazards

associated with 3-Formyl-6-methylchromone. The compound is classified with specific health

risks that necessitate the use of appropriate personal protective equipment.
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Hazard
Classification

GHS Hazard Code Description Required PPE

Skin Irritation H315
Causes skin irritation.

[1][2]

Chemical-resistant

gloves (e.g., Nitrile)

Serious Eye Irritation H319
Causes serious eye

irritation.[1][2]

Safety glasses with

side shields or

goggles

Acute Toxicity, Oral

(Potential)
H302

Harmful if swallowed.

[2]
Lab coat

Respiratory Irritation

(Potential)
H335

May cause respiratory

irritation.[2]

Type N95 (US) dust

mask or higher

Step-by-Step Disposal Protocol
The disposal of 3-Formyl-6-methylchromone must be managed as regulated chemical waste

through your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste contractor. Under no circumstances should this chemical be disposed of in

regular trash or down the sanitary sewer.[4]

1. Waste Collection and Segregation:

Designate a Waste Container: Use a dedicated, chemically compatible container for

collecting 3-Formyl-6-methylchromone waste. The container must be in good condition,

free of leaks, and possess a secure, screw-on cap.[4]

Segregate Waste: Do not mix 3-Formyl-6-methylchromone with other waste streams,

particularly those that are incompatible. Store waste containers according to their hazard

class.

2. Labeling the Hazardous Waste Container:

Affix a "Hazardous Waste" Label: Clearly label the container with its contents, including the

full chemical name: "3-Formyl-6-methylchromone".
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Complete Required Information: Fill out all necessary details on the label, such as the full

name of the responsible individual, the date of accumulation, and the principal investigator's

name.

3. Storage of Chemical Waste:

Satellite Accumulation Area: Store the sealed waste container in a designated satellite

accumulation area near the point of generation.[4]

Secondary Containment: It is best practice to use secondary containment to prevent the

spread of material in case of a spill.[4]

Volume Limits: Be mindful of institutional limits on the volume of hazardous waste that can

be accumulated (typically not exceeding 55 gallons).[4]

4. Arranging for Waste Disposal:

Request Pickup: Once the waste container is full or the relevant experimental work is

complete, submit a request for waste pickup to your institution's EHS office.[4] This is

typically done by completing a hazardous waste disposal form.

Do Not Transport: Do not personally move hazardous waste from its designated

accumulation area. Trained EHS personnel will handle the transportation and final disposal.

[4]

5. Disposal of Empty Containers:

Decontamination: Containers that have held 3-Formyl-6-methylchromone are considered

hazardous waste until properly decontaminated.[4]

Triple Rinsing: To render a container non-hazardous, it must be triple-rinsed with a suitable

solvent capable of removing all chemical residue.[4]

Collect Rinsate: The first rinsate, and potentially subsequent rinses for highly toxic materials,

must be collected and disposed of as hazardous waste.[4]
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Final Disposal: After triple-rinsing and allowing the container to air-dry, completely deface or

remove the original chemical label before recycling or disposing of it as regular trash per

your institution's policy.[4]

Operational Workflow for Disposal
The following diagram illustrates the procedural flow for the safe disposal of 3-Formyl-6-
methylchromone waste.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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